N-([2,4'-bipyridin]-4-ylmethyl)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cyclopropanecarboxamide is a compound with the molecular formula C4H7NO and a molecular weight of 85.104 Da . It’s a part of the compound you’re asking about.
Molecular Structure Analysis
The molecular structure of cyclopropanecarboxamide consists of a three-membered cyclopropane ring attached to a carboxamide group .
Physical and Chemical Properties Analysis
Cyclopropanecarboxamide has a molecular weight of 85.104 Da and a monoisotopic mass of 85.052765 Da .
Scientific Research Applications
PET Tracers for Serotonin 5-HT(1A) Receptors
One study highlighted the development of N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides as analogs for WAY100635, demonstrating their potential as PET tracers for serotonin 5-HT(1A) receptors. These compounds showed high affinity and selectivity for 5-HT1A receptors, along with promising pharmacokinetic properties for in vivo quantification in neuropsychiatric disorders (García et al., 2014).
Antimicrobial Activities
Another area of research involved the synthesis and biological screening of N-(4-(6-Amino-5-cyano-4-aryl-pyridin-2yl)phenyl)cyclopropane carboxamide derivatives. These cyanopyridine derivatives have demonstrated good biological and therapeutic activities, showcasing a broad range of applications in pharmaceutical and agricultural fields. Their antimicrobial activities have been particularly noted, contributing to the ongoing exploration of cyclopropane carboxamide derivatives in developing new antimicrobial agents (Akbari, 2018).
Nonlinear Optical (NLO) and Molecular Docking Studies
Research into water-mediated synthesis of certain derivatives, including 6-amino-5-cyano-2-oxo-N-(pyridin-2-yl)-2H-[1,2'-bipyridine]-3-carboxamide, has explored their experimental and computational studies. These studies highlighted the compounds' NLO properties and potential anticancer activity, demonstrating significant interactions near the colchicine binding site of tubulin which may contribute to the inhibition of tubulin polymerization (Jayarajan et al., 2019).
Exploration in Alzheimer's Disease Imaging
The synthesis of carbon-11-labeled isonicotinamides, including 2-(cyclopropanecarboxamido)-N-(4-methoxypyridin-3-yl)isonicotinamide, has been investigated for their potential as PET agents in imaging GSK-3 enzyme in Alzheimer's disease. This research provides a pathway for developing new diagnostic tools for Alzheimer's disease, showcasing the versatility of cyclopropane carboxamide derivatives in neurological research (Gao, Wang, & Zheng, 2017).
Anticancer Drug Candidates
A study on the biological effects of ruthenium(II) complexes incorporating 2-pyridyl-2-pyrimidine-4-carboxylic acid demonstrated that these compounds exhibit antiproliferative activity. Particularly, one compound was found to have IC50 values comparable to cisplatin on various cancer cell lines, including a cisplatin-resistant line. This suggests the potential of these complexes as anticancer drug candidates, emphasizing the significance of pyridyl and pyrimidine derivatives in cancer research (Pierroz et al., 2012).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Related compounds have been shown to interact with various targets, such as the mitogen-activated protein kinase 10 .
Biochemical Pathways
Related compounds have been shown to influence various pathways, including those involving nicotinamide-derived pyridones .
Pharmacokinetics
Related compounds have shown favorable pharmacokinetic properties, including good human pharmacokinetics and minimum adverse events .
Result of Action
Related compounds have shown antitumor activities against various cancer cell lines .
Properties
IUPAC Name |
N-[(2-pyridin-4-ylpyridin-4-yl)methyl]cyclopropanecarboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O/c19-15(13-1-2-13)18-10-11-3-8-17-14(9-11)12-4-6-16-7-5-12/h3-9,13H,1-2,10H2,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBFFOLOGVTUDCX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NCC2=CC(=NC=C2)C3=CC=NC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.